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Compound of Interest

Compound Name: 1,2,3-Trichloro-1-propene

Cat. No.: B7822061 Get Quote

Essential Safety and Handling Guide for 1,2,3-
Trichloro-1-propene
Disclaimer: A specific Safety Data Sheet (SDS) for 1,2,3-trichloro-1-propene was not

available at the time of this writing. The following guidance is based on information for

structurally similar chlorinated hydrocarbons and general chemical safety principles. It is

imperative to consult a certified safety professional and the specific SDS for the exact isomer

you are using before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 1,2,3-trichloro-1-propene. The content is designed

to offer immediate, procedural, and step-by-step guidance to ensure safe laboratory operations

and proper disposal.

Immediate Safety Information
1,2,3-Trichloro-1-propene is an amber liquid with vapors that are heavier than air.[1] It may be

absorbed through the skin and contact with the liquid or its vapors can cause burns and

irritation.[1] Due to its chemical nature as a chlorinated hydrocarbon, it should be handled with

extreme caution, assuming it to be flammable, toxic, and a potential carcinogen.
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A comprehensive PPE plan is critical when handling 1,2,3-trichloro-1-propene. The following

table summarizes the recommended PPE. Always inspect PPE for integrity before use.

Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Must be worn to protect

against splashes and vapors.

Standard safety glasses are

not sufficient.

Skin Protection

Gloves

Chemical-resistant gloves

(e.g., Neoprene, Butyl Rubber,

or Viton®)

Nitrile gloves may offer splash

protection but are not suitable

for prolonged contact with

chlorinated hydrocarbons.[2]

Double gloving is

recommended. Regularly

check for signs of degradation

or permeation.

Body Protection
Flame-retardant lab coat and a

chemical-resistant apron

A lab coat should be worn at

all times. An apron provides an

additional barrier against spills.

Footwear
Closed-toe, chemical-resistant

shoes

Shoes should be made of a

non-porous material to prevent

skin contact in case of spills.

Respiratory Protection
A NIOSH-approved respirator

with an organic vapor cartridge

To be used in a well-ventilated

area, preferably within a

chemical fume hood. If

exposure levels are unknown

or may exceed permissible

limits, a supplied-air respirator

is required.
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This protocol outlines the safe handling of 1,2,3-trichloro-1-propene from preparation to

disposal.

1. Preparation:

Hazard Assessment: Before starting any work, conduct a thorough hazard assessment for

the specific experiment.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly.

Spill Kit: Have a spill kit readily accessible. The kit should contain absorbent materials

suitable for chlorinated solvents, and appropriate PPE.

Emergency Equipment: Locate the nearest emergency shower and eyewash station and

ensure they are unobstructed.

2. Handling:

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above

before handling the chemical.

Dispensing: Handle 1,2,3-trichloro-1-propene exclusively within a chemical fume hood. Use

a syringe or a calibrated dispensing pump for transferring the liquid to minimize vapor

release.

Container Handling: Keep containers of 1,2,3-trichloro-1-propene tightly sealed when not in

use. Ground all containers when transferring the chemical to prevent static discharge.[3]

Avoid Incompatibilities: Keep away from strong oxidizing and reducing agents, amines,

nitrides, azo/diazo compounds, alkali metals, and epoxides.[1]

3. Immediate First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, occasionally

lifting the upper and lower eyelids.[4][5] Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.[4]

Wash the affected area with soap and water for

at least 15 minutes.[4] Seek medical attention if

irritation persists.

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration.[6] Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6]

4. Disposal Plan:

Waste Collection: Collect all waste containing 1,2,3-trichloro-1-propene in a dedicated,

labeled, and sealed container. Do not mix with other waste streams.

Contaminated Materials: Any materials that come into contact with 1,2,3-trichloro-1-
propene, such as gloves, absorbent pads, and disposable labware, must be treated as

hazardous waste.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[3]
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Caption: Workflow for the safe handling of 1,2,3-Trichloro-1-propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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